Cas no 1849843-60-2 (2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid)

• Product Name: 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid
• CAS No: 1849843-60-2
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5042555
• Update Time: 2025-09-27

2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)pyrrolidin-1-yl)butanoic acid
• 2-[3-(trifluoromethyl)pyrrolidin-1-yl]butanoic acid
• 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid

• Inchi： 1S/C9H14F3NO2/c1-2-7(8(14)15)13-4-3-6(5-13)9(10,11)12/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： IUHZRYDRDSUWCO-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C(=O)O)CC)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 0
• Topological Polar Surface Area: 40.5

Additional information on 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid

2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid: A Comprehensive Overview

2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 1849843-60-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex compounds. The compound's name reflects its structural composition: a butanoic acid moiety linked to a pyrrolidine ring substituted with a trifluoromethyl group at the 3-position.

The trifluoromethyl group is a common substituent in medicinal chemistry, often introduced to enhance stability, alter pharmacokinetics, or improve bioavailability. In this compound, the trifluoromethyl group is attached to the nitrogen-containing pyrrolidine ring, which itself is connected to the butanoic acid backbone. This arrangement creates a molecule with both acidic and basic properties, making it versatile for various chemical reactions and biological interactions.

Recent studies have explored the synthesis of this compound, focusing on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyrrolidine ring. Researchers have also investigated the stereochemistry of the compound, highlighting its potential as a chiral building block in asymmetric synthesis.

In terms of biological activity, 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid has shown promise in modulating ion channels and enzymes involved in neurological disorders. For instance, preclinical studies suggest that it may act as an antagonist at certain voltage-gated sodium channels, making it a candidate for treating epilepsy or chronic pain conditions. Additionally, its ability to inhibit histone deacetylases (HDACs) has been explored in the context of cancer therapy.

The application of this compound extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers on surfaces has been leveraged in the development of sensors and nanotechnology applications. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been documented in several patent filings, underscoring its importance in industrial chemistry.

From an environmental perspective, researchers have assessed the ecotoxicological profile of 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid, focusing on its potential impact on aquatic ecosystems. Studies indicate that while it exhibits moderate toxicity to certain aquatic organisms, its persistence in the environment is relatively low due to rapid biodegradation under aerobic conditions.

In conclusion, 2-(3-(Trifluoromethyl)pyrrolidin-1-yl)butanoic acid (CAS No. 1849843-60-2) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and versatile properties continue to make it a subject of intense research interest. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an even greater role in addressing challenges across these disciplines.